Cas no 896680-26-5 (methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate)

• Product Name: methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate
• CAS No: 896680-26-5
• Molecular Formula: C₂₀H₂₄N₂O₅S₂
• Molecular Weight: 436.544962882996
• CID: 6103783
• PubChem ID: 18558965

methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate Properties

Names and Identifiers

• methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzoyl]amino]-, methyl ester
• F1358-0053
• methyl 2-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]thiophene-3-carboxylate
• methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate
• 896680-26-5
• methyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)thiophene-3-carboxylate
• AKOS024605280

• InChIKey： BIHFTLVXDCOJTM-UHFFFAOYSA-N
• Inchi： 1S/C20H24N2O5S2/c1-13-10-14(2)12-22(11-13)29(25,26)16-6-4-15(5-7-16)18(23)21-19-17(8-9-28-19)20(24)27-3/h4-9,13-14H,10-12H2,1-3H3,(H,21,23)
• SMILES： C1(NC(=O)C2=CC=C(S(N3CC(C)CC(C)C3)(=O)=O)C=C2)SC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 436.11266422g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 436.11266422g/mol
• Heavy Atom Count: 29
• Complexity: 690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• pka: 11.94±0.70(Predicted)
• Density: 1.318±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides